Cas no 16728-63-5 (3-(Cyclohexyloxy)propan-1-amine)

• Product Name: 3-(Cyclohexyloxy)propan-1-amine
• CAS No: 16728-63-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD07339038
• CID: 227488
• PubChem ID: 4962869
• Update Time: 2025-07-21

3-(Cyclohexyloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexyloxy)propan-1-amine
• [3-(Cyclohexyloxy)propyl]amine
• 3-(cyclohexyloxy)-1-propanamine(SALTDATA: FREE)
• 3-(Cyclohexyloxy)propylamine
• 3-Cyclohexyloxypropylamin
• 3-Cyclohexyloxy-propylamin
• 3-cyclohexyloxypropylamine
• 3-Cyclohexyloxy-propylamine
• AC1NLR9R
• AC1Q54JL
• HMS1735F01
• STK873723
• SureCN6318844
• 3-(cyclohexoxy)propylamine
• 3-(cyclohexoxy)propan-1-amine
• 1-PropanaMine,3-(cyclohexyloxy)-
• 16728-63-5
• EN300-14165
• SY152327
• FT-0645906
• J-510853
• CS-0308936
• 3-(cyclohexyloxy)propan-1-amine, AldrichCPR
• 3-(cyclohexyloxy)-1-propanamine
• AKOS000201070
• 3-cyclohexyloxypropan-1-amine
• SCHEMBL6318844
• DTXSID70407183
• LS-09276
• 1-Propanamine, 3-(cyclohexyloxy)-
• MFCD07339038
• ALBB-027108

• MDL： MFCD07339038
• Inchi： 1S/C9H19NO/c10-7-4-8-11-9-5-2-1-3-6-9/h9H,1-8,10H2
• InChI Key： ZRXXYJYSVHQULF-UHFFFAOYSA-N
• SMILES： O(CCCN)C1CCCCC1

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 152.107539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: g/cm3
• Melting Point: NA
• Boiling Point: 253.9°Cat760mmHg
• Flash Point: 110.3°C
• Refractive Index: 1.466
• PSA: 35.25
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(Cyclohexyloxy)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Cyclohexyloxy)propan-1-amine

Professional Introduction to 3-(Cyclohexyloxy)propan-1-amine (CAS No. 16728-63-5)

3-(Cyclohexyloxy)propan-1-amine, with the chemical formula C₉H₁₇NO₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential applications. This compound, identified by its CAS number 16728-63-5, belongs to a class of molecules that exhibit both hydrophilic and lipophilic characteristics, making it a versatile candidate for various biochemical interactions.

The molecular structure of 3-(Cyclohexyloxy)propan-1-amine features a cyclohexyl ether group linked to a propanamine backbone. This configuration imparts flexibility to the molecule, allowing it to interact with a wide range of biological targets. The presence of the amine group (-NH₂) and the ether linkage (-O-) enhances its solubility in both polar and non-polar solvents, which is a critical factor in drug formulation and delivery systems.

In recent years, researchers have been exploring the pharmacological potential of 3-(Cyclohexyloxy)propan-1-amine in several therapeutic areas. One of the most promising applications is in the development of novel analgesics. Studies have shown that derivatives of this compound can interact with opioid receptors in a manner similar to traditional analgesics but with potentially fewer side effects. The cyclohexyl group provides steric hindrance that may modulate receptor binding affinity, leading to more targeted pain relief.

Additionally, 3-(Cyclohexyloxy)propan-1-amine has shown promise as a precursor in the synthesis of bioactive molecules. Its structural framework can be modified to create new compounds with enhanced pharmacological properties. For instance, researchers have investigated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability of this compound to undergo functional group transformations makes it a valuable building block in medicinal chemistry.

The compound's unique chemical properties also make it suitable for use in drug delivery systems. The balance between hydrophilicity and lipophilicity allows for efficient penetration across biological membranes, which is essential for systemic drug administration. Recent advancements in nanotechnology have enabled the incorporation of 3-(Cyclohexyloxy)propan-1-amine into polymeric nanoparticles, enhancing drug stability and bioavailability. These innovations are particularly relevant in targeted therapies where precise delivery is critical.

Another area where this compound has been extensively studied is its role as an intermediate in the synthesis of agrochemicals. The structural motifs present in 3-(Cyclohexyloxy)propan-1-amine are similar to those found in herbicides and fungicides, making it a potential candidate for developing environmentally friendly alternatives. By modifying its chemical structure, researchers aim to create compounds that are more effective against pests while minimizing ecological impact.

The industrial significance of 3-(Cyclohexyloxy)propan-1-amine extends beyond pharmaceuticals and agrochemicals. It is also being explored as a component in specialty chemicals used in coatings, adhesives, and polymers. Its ability to enhance material properties while maintaining flexibility makes it an attractive option for industrial applications. Furthermore, the compound's stability under various conditions ensures long-term usability in manufacturing processes.

In conclusion, 3-(Cyclohexyloxy)propan-1-amine (CAS No. 16728-63-5) is a multifaceted compound with broad applications across multiple industries. Its unique chemical structure and functional properties make it a valuable asset in pharmaceutical research, drug development, and industrial chemistry. As scientific understanding advances, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemistry and biomedicine.